CID 69207
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Description
CID 69207 is a useful research compound. Its molecular formula is C4H5N3OS and its molecular weight is 143.17 g/mol. The purity is usually 95%.
BenchChem offers high-quality CID 69207 suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about CID 69207 including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Optical Signal Conversion
CID 69207, also known as a Charge Injection Device (CID), is used to convert optical signals from 185 nm to 1100 nm into electronic charges . These charges can be read out as a video signal or processed via a computer .
Radiation Detection
CID 69207 is capable of directly or indirectly converting particle photons, including electrons, ions, x-rays, and other forms of ionizing radiation, into measurable levels of electronic charge . This makes it useful in fields that require radiation detection, such as nuclear physics and medical imaging .
Spectroscopy
CID 69207 can be used in spectroscopy measurements, which often require very large pixel charge storage capacity so the output signal is quantum or shot-noise limited .
Imaging Systems
CID 69207 is used in imaging systems to convert optical signals to electrical signals . Products include a variety of solid-state cameras and systems available in multiple configurations .
Radiation Hardened Cameras
CID 69207 is used in the production of radiation-hardened cameras . These cameras feature a minimum radiation tolerance of at least 1 x 106 rads total dose gamma (1 MegaRAD) total dose .
Inhibition of TRPV3
A tetrahydroberberine compound, which is a derivative of CID 69207, has been found to inhibit TRPV3 . This compound has good TRPV3 inhibition activity and can be used for preparing drugs for treating diseases related to TRPV3 ion channel .
properties
IUPAC Name |
6-methyl-3-sulfanyl-2H-1,2,4-triazin-5-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5N3OS/c1-2-3(8)5-4(9)7-6-2/h1H3,(H2,5,7,8,9) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKOPQOSBROLOFP-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NNC(=NC1=O)S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=NNC(=NC1=O)S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5N3OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
143.17 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
CID 69207 |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.